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Compound of Interest

Compound Name: 4-tert-Butyl-2-methylthiazole

Cat. No.: B103288 Get Quote

An In-Depth Technical Guide to 4-tert-Butyl-2-
methylthiazole
This technical guide provides a comprehensive overview of the material safety data,

physicochemical properties, and synthetic considerations for 4-tert-butyl-2-methylthiazole,

tailored for researchers, scientists, and professionals in drug development.

Chemical Identification and Properties
4-tert-Butyl-2-methylthiazole is a substituted thiazole derivative. Thiazole rings are important

structural motifs in many biologically active compounds.

Table 1: Chemical Identifiers for 4-tert-Butyl-2-methylthiazole

Identifier Value

CAS Number 15679-11-5

Molecular Formula C₈H₁₃NS

Molecular Weight 155.26 g/mol

IUPAC Name 4-(tert-butyl)-2-methyl-1,3-thiazole

Table 2: Physicochemical Properties of 4-tert-Butyl-2-methylthiazole
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Property Value

Appearance No data available

Odor No data available

Boiling Point No data available

Melting Point No data available

Flash Point No data available

Density No data available

Solubility Immiscible with water

Safety and Hazard Information
The following safety information is derived from available Material Safety Data Sheets (MSDS).

Table 3: Hazard Classifications for 4-tert-Butyl-2-methylthiazole

Hazard Class Classification

Skin Corrosion/Irritation Category 2 (Causes skin irritation)[1]

Serious Eye Damage/Irritation Category 2 (Causes serious eye irritation)[1]

Specific Target Organ Toxicity (Single Exposure) Category 3 (May cause respiratory irritation)[1]

First Aid Measures
Eye Contact: Immediately flush with plenty of water, including under the eyelids, for at least

15 minutes. Seek medical attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If

skin irritation persists, consult a physician.[1]

Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give

artificial respiration. Get medical attention if symptoms occur.[1]
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Ingestion: Clean mouth with water and drink plenty of water afterwards.[1]

Handling and Storage
Handling: Wear personal protective equipment. Ensure adequate ventilation. Avoid contact

with skin, eyes, and clothing. Do not ingest or inhale.[1]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[1]

Personal Protective Equipment
Eye/Face Protection: Goggles (EN 166).[1]

Hand Protection: Protective gloves.[1]

Skin and Body Protection: Long-sleeved clothing.[1]

Respiratory Protection: Use a NIOSH/MSHA or European Standard EN 149 approved

respirator if exposure limits are exceeded or if irritation or other symptoms are experienced.

[1]

Toxicological Information
Quantitative toxicological data such as LD50 (median lethal dose) and LC50 (median lethal

concentration) for 4-tert-butyl-2-methylthiazole are not readily available in the public domain.

The hazard classifications are based on the qualitative assessment of its irritant properties. For

context, toxicological data for a related compound, 4-methylthiazole, is presented below.

Table 4: Acute Toxicity Data for 4-Methylthiazole (CAS: 693-95-8)

Route Species Value

Oral LD50 Mouse 360 µL/kg[2]

It is crucial to note that this data is for a related compound and may not be representative of

the toxicity of 4-tert-butyl-2-methylthiazole. A thorough toxicological assessment would be

required for any new application.
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Experimental Protocols
Proposed Synthesis: Hantzsch Thiazole Synthesis
A specific, detailed experimental protocol for the synthesis of 4-tert-butyl-2-methylthiazole is

not readily available. However, a plausible and widely used method for the synthesis of 2,4-

disubstituted thiazoles is the Hantzsch thiazole synthesis. This reaction involves the

condensation of an α-haloketone with a thioamide.

For the synthesis of 4-tert-butyl-2-methylthiazole, the likely precursors would be 1-bromo-3,3-

dimethyl-2-butanone and thioacetamide.
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1-Bromo-3,3-dimethyl-2-butanone

Thioether Intermediate

Nucleophilic Attack

Thioacetamide

Hydroxythiazoline IntermediateIntramolecular Cyclization

4-tert-Butyl-2-methylthiazoleDehydration

H₂O
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Start: Dissolve Thioacetamide in Ethanol

Add 1-Bromo-3,3-dimethyl-2-butanone

Reflux Reaction Mixture

Monitor by TLC

Cool and Neutralize

Reaction Complete

Extract with Organic Solvent

Dry and Concentrate

Purify Product

End: Isolated 4-tert-Butyl-2-methylthiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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